Tetrahydro-2H-thiopyran-3-ol 1,1-dioxide

• IUPAC Name: 1,1-dioxothian-3-ol
• InChI: InChI=1S/C5H10O3S/c6-5-2-1-3-9(7,8)4-5/h5-6H,1-4H2
• InChI Key: FOAYCGLGUDLVFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CS(=O)(=O)C1)O
• Molecular Formula: C5H10O3S
• DSSTOX Substance ID: DTXSID30916281
• Molecular Weight: 150.20 g/mol
• CAS RN: 94158-05-1

Description

Tetrahydro-2H-thiopyran-3-ol 1,1-dioxide is a chemical compound with the molecular formula C5H10O3S. It has an average mass of 150.196 Da and a monoisotopic mass of 150.035065 Da.

Synthesis Analysis

The synthesis of this compound has been achieved via an unprecedented [1+1+1+1+1+1] annulation process. In this reaction, rongalite acted as a tethered C–S synthon and can be chemoselectively used as triple C1 units and as a source of sulfone.

Molecular Structure Analysis

The molecular structure of this compound consists of 5 carbon atoms, 10 hydrogen atoms, 3 oxygen atoms, and 1 sulfur atom.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include an annulation process where rongalite serves as C1 units.

Physical And Chemical Properties Analysis

This compound has a density of 1.4±0.1 g/cm3, a boiling point of 378.1±35.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.9 mmHg at 25°C. It also has an enthalpy of vaporization of 72.4±6.0 kJ/mol and a flash point of 182.5±25.9 °C. The compound has a molar refractivity of 33.5±0.4 cm3, and its polar surface area is 63 Å2.

Scientific Research Applications

Synthesis and Chemical Reactions

Tetrahydro-2H-thiopyran 1,1-dioxides serve as key intermediates in various synthetic pathways due to their unique chemical properties. The synthesis of these compounds through [1+1+1+1+1+1] annulation demonstrates their potential in constructing complex molecular architectures. This process utilizes rongalite as a tethered C-S synthon, highlighting its versatility in providing both sulfone functionality and serving as triple C1 units (Xiang-Long Chen et al., 2022). Additionally, tetrahydro-2H-thiopyran 1,1-dioxides have been used in the synthesis of novel 1,5,6,7-tetrahydrothiopyrano[2,3-d][1,2,3]triazole 4,4-dioxides, showcasing their utility in the preparation of triazole-based bicyclic ring systems (N. Pokhodylo et al., 2020).

Photochromic Properties

The photochromic properties of 2,4,4,6-tetraaryl-4H-thiopyrans, which can undergo reversible photochemical color changes upon UV illumination, open avenues for their application in materials science. These compounds demonstrate the potential for development in smart materials and sensors, where their optical properties can be harnessed for responsive and adaptive functionalities (Pavel Šbebek et al., 1992).

Electrocatalytic Applications

The modification of bipyridine ligands in the second coordination sphere with a thiourea tether, known to form hydrogen bonds with carbonyl moieties, has been explored for the electrochemical reduction of CO2 to CO. This approach enhances the activity of catalysts, demonstrating the role of tetrahydro-2H-thiopyran 1,1-dioxides in facilitating environmentally beneficial reactions (Eynat Haviv et al., 2018).

Optoelectronic and Conductive Complexes

Tetrahydro-2H-thiopyran 1,1-dioxides have been incorporated into structures for the development of ambipolar semiconductors, showcasing their utility in the field of organic electronics. The manipulation of their electronic properties through structural modifications allows for the creation of materials with desirable charge transport characteristics (T. Nishinaga et al., 2013).

Structural Influence in Crystal Formation

The crystal structure analysis of 1,1-dioxo-tetrahydro-1λ6-thiopyran-3-one reveals the significant role of sulfonic and carbonyl groups in dictating the supramolecular architecture. This insight is crucial for understanding and designing materials with specific crystalline properties, impacting fields such as pharmaceuticals and material science (O. Shishkin et al., 2012).